Cas no 62639-20-7 (N-(2-Chlorophenyl)-4-hydroxybenzamide)

• Product Name: N-(2-Chlorophenyl)-4-hydroxybenzamide
• CAS No: 62639-20-7
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD00563301
• CID: 436945
• PubChem ID: 725060
• Update Time: 2025-10-29

N-(2-Chlorophenyl)-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-chlorophenyl)-4-hydroxy-
• N-(2-chlorophenyl)-4-hydroxybenzamide
• SBB015759
• Oprea1_122421
• MFCD00563301
• N-(2-Chlorophenyl)-4-hydroxybenzamide, AldrichCPR
• Oprea1_006446
• 62639-20-7
• DTXSID00352379
• AKOS000211052
• N-(2-Chlorophenyl)-4-hydroxybenzamide

• MDL： MFCD00563301
• Inchi： 1S/C13H10ClNO2/c14-11-3-1-2-4-12(11)15-13(17)9-5-7-10(16)8-6-9/h1-8,16H,(H,15,17)
• InChI Key： JVCCTLINZOCSLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 247.0401
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

N-(2-Chlorophenyl)-4-hydroxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Chlorophenyl)-4-hydroxybenzamide

Introduction to N-(2-Chlorophenyl)-4-hydroxybenzamide (CAS No. 62639-20-7)

N-(2-Chlorophenyl)-4-hydroxybenzamide, identified by its Chemical Abstracts Service (CAS) number CAS No. 62639-20-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorophenyl group and a hydroxybenzamide moiety, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structural composition of N-(2-Chlorophenyl)-4-hydroxybenzamide consists of a benzene ring substituted with a chlorine atom at the 2-position and an amide group linked to a hydroxybenzene ring at the 4-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable scaffold for drug discovery. The chlorophenyl moiety, in particular, is known for its ability to interact with various biological targets, while the hydroxybenzamide group contributes to the molecule's solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological properties of N-(2-Chlorophenyl)-4-hydroxybenzamide. Research has indicated that this compound exhibits promising activities as an inhibitor of certain enzymes and receptors involved in inflammatory and neurological disorders. For instance, studies have suggested that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate pain and inflammation.

Moreover, the hydroxybenzamide moiety has been associated with anti-inflammatory and analgesic effects. This prompted researchers to investigate its potential as a lead compound for developing new drugs targeting conditions such as arthritis and other chronic inflammatory diseases. The presence of the chlorophenyl group further enhances its interaction with biological targets, making it a versatile candidate for further medicinal chemistry optimization.

The synthesis of N-(2-Chlorophenyl)-4-hydroxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 2-chlorobenzoyl chloride with 4-hydroxynicotinamide under controlled conditions. The reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions, and the product is purified using techniques such as column chromatography or recrystallization.

The pharmacokinetic profile of N-(2-Chlorophenyl)-4-hydroxybenzamide is another critical aspect that has been extensively studied. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which is favorable for its absorption and distribution within the body. Additionally, its metabolic stability has been assessed through in vitro studies, which indicate that it undergoes slow degradation by cytochrome P450 enzymes, suggesting a longer half-life in vivo.

In clinical settings, N-(2-Chlorophenyl)-4-hydroxybenzamide has been evaluated in preclinical models to assess its efficacy and safety profiles. Animal studies have shown that it can effectively reduce inflammation and pain without significant side effects at therapeutic doses. These findings have encouraged researchers to proceed with further clinical trials to validate these results in human populations.

The development of N-(2-Chlorophenyl)-4-hydroxybenzamide as a therapeutic agent aligns with current trends in drug discovery, which emphasize the use of natural product-inspired scaffolds combined with computational methods for rational drug design. The compound's unique structural features make it an attractive candidate for structure-activity relationship (SAR) studies, which aim to modify specific parts of the molecule to enhance its biological activity or reduce toxicity.

The future prospects for N-(2-Chlorophenyl)-4-hydroxybenzamide are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of preclinical findings into clinical trials, bringing this novel compound closer to market approval for treating various diseases.